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Compound of Interest

Compound Name: Nitromethane

Cat. No.: B149229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in experimental design and chemical

manufacturing, with significant implications for environmental health and safety. This guide

provides an objective comparison of the environmental impact of nitromethane versus other

widely used laboratory solvents. The information presented is intended to assist researchers

and professionals in making informed decisions that align with green chemistry principles and

sustainable laboratory practices.

Quantitative Environmental Impact Data
The following table summarizes key environmental impact parameters for nitromethane and a

selection of common alternative solvents. Data has been compiled from various sources, and

where specific experimental values under standardized tests were not available, this is noted.
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Solvent
GWP (100-
year)

ODP VOC Status

Biodegrada
bility
(OECD
301D, 28
days)

Acute
Toxicity
(LD50, oral,
rat)

Nitromethane
Data not

available
0 (inferred) Yes

Data not

available
940 mg/kg

Acetone ~1 0

Yes (VOC-

exempt in the

U.S.)

Readily

biodegradabl

e (>75%)[1]

5800 mg/kg

Ethanol <1 0 Yes

Readily

biodegradabl

e (74% in 5

days)[2]

7060

mg/kg[3]

Isopropanol 0.54[4] 0 Yes

Readily

biodegradabl

e (49% in 5

days)[5]

5045

mg/kg[6]

Acetonitrile
Data not

available
0 Yes

Not readily

biodegradabl

e

2460

mg/kg[7][8][9]

Dichlorometh

ane
9[7] 0.01-0.02[10] Yes

Readily

biodegradabl

e

1600 mg/kg

Hexane
0.62 kg

CO₂e/kg[11]
0 Yes

Data not

available
28710 mg/kg

Ethyl Acetate
2.85 kg

CO₂e/kg[12]
0 Yes

Readily

biodegradabl

e

5620 mg/kg
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OECD Test Guideline 301D: Ready Biodegradability -
Closed Bottle Test
This test is designed to assess the ready biodegradability of chemicals in an aerobic aqueous

medium.

Methodology:

A solution or suspension of the test substance in a mineral medium is inoculated with a small

number of microorganisms from a mixed population (e.g., activated sludge).

The inoculated medium is kept in a completely filled and closed bottle in the dark at a

constant temperature.

The degradation of the test substance is followed by measuring the consumption of

dissolved oxygen over a 28-day period.[13][14][15][16][17]

A substance is considered readily biodegradable if the biodegradation value is ≥ 60% within

a 10-day window, which starts when the biodegradation has reached 10%.[13][14][16]

OECD Test Guideline 203: Fish, Acute Toxicity Test
This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a 96-hour period.

Methodology:

Fish are exposed to the test substance added to water at a range of concentrations for 96

hours.[9]

Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentrations which kill 50% of

the fish (LC50) are determined.[9]

The test is typically conducted with a static or semi-static renewal of the test solutions.

At least five concentrations in a geometric series are used.
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Caption: Workflow for a comparative environmental impact assessment of solvents.
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Caption: Simplified signaling pathway for solvent-induced cellular toxicity.
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Caption: Experimental workflow for the OECD 301D Closed Bottle Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b149229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

